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Compound of Interest

Compound Name:
2-Fluoro-6-methoxy-N-

methylaniline

CAS No.: 502435-19-0

Cat. No.: B1628763

Get Quote

CAS Number: 502435-19-0

Disclaimer: Direct experimental data for 2-Fluoro-6-methoxy-N-methylaniline (CAS 502435-

19-0) is not readily available in public literature. This guide has been constructed by leveraging

data from structurally analogous compounds to provide a comprehensive and predictive

overview for research and development purposes. All properties and protocols should be

considered theoretical and require experimental validation.

Introduction: A Strategic Building Block in Medicinal
Chemistry
2-Fluoro-6-methoxy-N-methylaniline is an aromatic amine characterized by a unique

substitution pattern that makes it a molecule of significant interest in the field of drug discovery

and organic synthesis. The strategic placement of a fluorine atom, a methoxy group, and an N-

methyl group on the aniline scaffold imparts a distinct combination of steric and electronic

properties. The fluorine atom can enhance metabolic stability and binding affinity, while the

methoxy and N-methyl groups can modulate solubility and receptor interactions.[1][2] This
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guide provides a detailed examination of its core properties, predicted reactivity, potential

synthetic routes, and applications, with a focus on its utility as a building block for complex,

biologically active molecules.[2]

Physicochemical and Spectroscopic Profile
While experimental data for 2-Fluoro-6-methoxy-N-methylaniline is scarce, its properties can

be predicted based on its structure and comparison with related molecules such as 4-Fluoro-2-

methoxy-N-methylaniline and 2-Fluoro-6-methoxyaniline.[2][3]

Core Properties
Identifier Value Reference

IUPAC Name
2-Fluoro-6-methoxy-N-

methylaniline
N/A

CAS Number 502435-19-0 N/A

Molecular Formula C₈H₁₀FNO [2]

Molecular Weight 155.17 g/mol [2]

Predicted Density ~1.1-1.2 g/cm³ [3]

Predicted pKa ~3-4 [3]

Predicted Appearance
Colorless to light yellow liquid

or semi-solid
[3]

Predicted Spectroscopic Profile
The following spectroscopic data is predicted and should be confirmed experimentally.
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Technique Predicted Key Signals

¹H NMR

- Aromatic protons (~6.6-7.2 ppm) with complex

splitting due to F-H coupling. - Singlet for the

methoxy (O-CH₃) protons (~3.8-3.9 ppm). -

Singlet or doublet for the N-methyl (N-CH₃)

protons (~2.8-3.0 ppm). - Broad singlet for the

N-H proton.

¹³C NMR

- Signals for 6 distinct aromatic carbons, with C-

F and C-O carbons shifted downfield. - Signal

for the O-CH₃ carbon (~55-57 ppm). - Signal for

the N-CH₃ carbon (~30-33 ppm).

FT-IR (cm⁻¹)

- N-H stretch (~3350-3450 cm⁻¹). - Aromatic and

Aliphatic C-H stretches (~2850-3100 cm⁻¹). -

C=C aromatic ring stretches (~1500-1600

cm⁻¹). - Asymmetric C-O-C stretch (~1220-1260

cm⁻¹). - C-F stretch (~1100-1200 cm⁻¹).

Mass Spec. Expected [M]⁺ peak at m/z = 155.07.

Synthesis and Reactivity
A detailed experimental protocol for the synthesis of 2-Fluoro-6-methoxy-N-methylaniline is

not explicitly available. However, a logical synthetic pathway can be proposed based on

standard organic chemistry transformations and literature precedents for similar anilines.

Proposed Synthetic Workflow
The most plausible synthetic route involves the N-methylation of the precursor, 2-fluoro-6-

methoxyaniline (CAS 446-61-7).

2-Fluoro-6-methoxyaniline
(CAS 446-61-7) N-methylation

Methylating Agent
(e.g., Dimethyl Carbonate) 2-Fluoro-6-methoxy-N-methylanilinePurification

Click to download full resolution via product page
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Caption: Proposed synthesis of 2-Fluoro-6-methoxy-N-methylaniline.

Experimental Protocol: N-methylation via Dimethyl
Carbonate (Predictive)
This protocol is adapted from a general method for the N-methylation of anilines and requires

optimization.[4]

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add 2-fluoro-6-methoxyaniline (1 equivalent).

Reagent Addition: Add dimethyl carbonate (excess, e.g., 10 equivalents) and a suitable

catalyst, such as a basic molecular sieve (e.g., NaY, ~10% w/w).[4]

Reaction Conditions: Heat the mixture to reflux with vigorous stirring. The reaction progress

can be monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature and filter to

remove the catalyst.

Purification: Remove the excess dimethyl carbonate and solvent under reduced pressure.

The crude product can be purified by fractional distillation under vacuum or by silica gel

column chromatography to yield pure 2-Fluoro-6-methoxy-N-methylaniline.

Reactivity Profile
As a nucleophilic aromatic amine, 2-Fluoro-6-methoxy-N-methylaniline is expected to

undergo a variety of chemical transformations, making it a versatile intermediate for further

synthetic elaboration.

2-Fluoro-6-methoxy-N-methylaniline

Amide Formation

Acyl Halide / Anhydride

Tertiary Amine Formation

Alkyl Halide

Sulfonamide Synthesis

Sulfonyl Chloride

Buchwald-Hartwig Coupling

Aryl Halide, Pd Catalyst
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Click to download full resolution via product page

Caption: Key reactivity pathways for 2-Fluoro-6-methoxy-N-methylaniline.

Applications in Research and Drug Development
The true value of 2-Fluoro-6-methoxy-N-methylaniline lies in its potential as a scaffold for

constructing more complex and biologically active molecules.

Scaffold for Bioactive Molecules: Substituted anilines are core components in a wide range

of pharmaceuticals. The specific substitution pattern of this compound makes it a candidate

for developing novel therapeutic agents.[1][2]

Protein Degrader Building Block: Analogous compounds are utilized as building blocks for

Proteolysis-Targeting Chimeras (PROTACs), suggesting this molecule could be incorporated

into structures that bind to E3 ubiquitin ligases or as part of a linker.[2]

Bioisostere and Pharmacophore: The fluoro and methoxy groups can serve as bioisosteres

for other functional groups, influencing a molecule's absorption, distribution, metabolism, and

excretion (ADME) properties, such as metabolic stability and cell permeability.[2]

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Fluoro-6-methoxy-N-methylaniline is not available.

The following information is based on the hazard profiles of structurally similar anilines.[5][6][7]

[8]

Hazard Identification
Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Expected to cause skin irritation.

Eye Damage/Irritation: May cause serious eye irritation or damage.

Respiratory Sensitization: May cause respiratory irritation.

Recommended Handling Procedures
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Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.[5]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Conclusion
2-Fluoro-6-methoxy-N-methylaniline represents a promising, albeit under-documented,

chemical intermediate with significant potential in medicinal chemistry and materials science.

Its unique electronic and structural features make it a valuable building block for the synthesis

of novel compounds. While this guide provides a predictive overview based on analogous

structures, experimental validation of its properties, synthesis, and reactivity is essential for its

successful application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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